![molecular formula C6H7F3N2S B1427538 1-[4-(Trifluoromethyl)-1,3-thiazol-2-yl]ethan-1-amine CAS No. 933698-96-5](/img/structure/B1427538.png)
1-[4-(Trifluoromethyl)-1,3-thiazol-2-yl]ethan-1-amine
Overview
Description
1-[4-(Trifluoromethyl)-1,3-thiazol-2-yl]ethan-1-amine is a chemical compound with the molecular formula C6H7F3N2S . It is a derivative of thiazole, a heterocyclic compound that contains both sulfur and nitrogen in the ring .
Molecular Structure Analysis
The molecular structure of this compound consists of a thiazole ring, which is a five-membered ring containing two non-carbon atoms, one sulfur atom and one nitrogen atom . The thiazole ring is substituted at the 4-position with a trifluoromethyl group and at the 2-position with an ethan-1-amine group .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 196.2 .Scientific Research Applications
Synthesis and Structural Properties
Research has focused on the synthesis and structural properties of thiazole derivatives due to their potential applications in various fields, including pharmaceuticals and agrochemicals. For instance, the synthesis of substituted 2-trichloromethyl-3-phenyl-1,3-thiazolidin-4-ones demonstrates the interest in exploring the reactivity and structural aspects of thiazole-containing compounds (Issac & Tierney, 1996). These efforts are crucial for developing novel compounds with improved efficacy and selectivity for desired applications.
Chemical Transformations and Applications
The chemistry of thiazole derivatives is rich and diverse, offering a wide range of potential applications. For example, the synthesis and transformation of 4-phosphorylated derivatives of 1,3-azoles, including thiazoles, have been reviewed for their chemical and biological properties (Abdurakhmanova et al., 2018). These compounds exhibit various types of activity, such as insectoacaricidal and anti-exudative, highlighting the potential of thiazole derivatives in developing new agrochemicals and pharmaceuticals.
Environmental and Technological Applications
Thiazole derivatives also find applications in environmental and technological contexts. For instance, amine-functionalized sorbents, which could theoretically include compounds like 1-[4-(Trifluoromethyl)-1,3-thiazol-2-yl]ethan-1-amine, have been critically reviewed for their efficiency in removing perfluoroalkyl and polyfluoroalkyl substances (PFAS) from water (Ateia et al., 2019). This demonstrates the environmental significance of amine and thiazole derivatives in addressing contemporary challenges.
Potential Biological Activities
The biological activities of thiazole and related compounds are a significant area of research. Compounds like 1,3-thiazolidin-4-ones have been extensively studied for their biological potential, including anticancer, antimicrobial, and anti-inflammatory activities (ArunlalV. et al., 2015). This suggests that derivatives of 1,3-thiazol-2-yl, such as the one , may possess valuable biological activities worthy of further investigation.
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with similar structures, such as 1,2,4-triazolo-thiadiazines, have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects . These activities suggest that the compound may interact with a variety of biological targets.
Mode of Action
The trifluoromethyl group is known to enhance the lipophilicity of compounds, which can improve their ability to cross biological membranes and interact with their targets .
properties
IUPAC Name |
1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]ethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7F3N2S/c1-3(10)5-11-4(2-12-5)6(7,8)9/h2-3H,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQIGJGIEPDJZDR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NC(=CS1)C(F)(F)F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7F3N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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